Cas no 898790-30-2 (cyclopropyl(3,5-dichlorophenyl)methanone)

• Product Name: cyclopropyl(3,5-dichlorophenyl)methanone
• CAS No: 898790-30-2
• MF: C₁₀H₈Cl₂O
• MW: 215.075921058655
• MDL: MFCD03841240
• CID: 871940
• PubChem ID: 24724109
• Update Time: 2025-07-21

cyclopropyl(3,5-dichlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 3,5-dichlorophenyl ketone
• cyclopropyl-(3,5-dichlorophenyl)methanone
• MFCD03841240
• AKOS016019963
• SCHEMBL21448788
• 898790-30-2
• EN300-3102947
• DTXSID80642508
• CYCLOPROPYL3,5-DICHLOROPHENYLKETONE
• Cyclopropyl(3,5-dichlorophenyl)methanone
•  
• cyclopropyl(3,5-dichlorophenyl)methanone

• MDL： MFCD03841240
• Inchi： 1S/C10H8Cl2O/c11-8-3-7(4-9(12)5-8)10(13)6-1-2-6/h3-6H,1-2H2
• InChI Key： KYRDLCHKSRBJQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1CC1)=O)Cl

Computed Properties

• Exact Mass: 213.99500
• Monoisotopic Mass: 213.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.395
• Boiling Point: 331.3°C at 760 mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.607
• PSA: 17.07000
• LogP: 3.58610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cyclopropyl(3,5-dichlorophenyl)methanone

Comprehensive Overview of Cyclopropyl(3,5-dichlorophenyl)methanone (CAS No. 898790-30-2)

Cyclopropyl(3,5-dichlorophenyl)methanone (CAS No. 898790-30-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ketone derivative features a cyclopropyl group bonded to a 3,5-dichlorophenyl moiety, making it a valuable intermediate in synthetic chemistry. Its unique structural attributes contribute to its utility in designing novel bioactive molecules, particularly in the development of small-molecule inhibitors and pesticide precursors.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring CAS No. 898790-30-2 as a building block for drug discovery, especially in targeting enzyme modulation and receptor binding. The compound’s 3,5-dichlorophenyl group further enhances its lipophilicity, a critical factor in optimizing drug delivery systems.

The synthesis of Cyclopropyl(3,5-dichlorophenyl)methanone typically involves Friedel-Crafts acylation or cross-coupling reactions, which are well-documented in peer-reviewed literature. Its molecular weight (229.09 g/mol) and melting point (reported between 80-85°C) make it suitable for scalable industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

From an environmental perspective, the compound’s biodegradability and ecotoxicological profile are under active investigation. Regulatory agencies emphasize the need for green chemistry approaches in its production to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched by professionals in chemical manufacturing forums.

In agrochemical applications, Cyclopropyl(3,5-dichlorophenyl)methanone serves as a precursor for crop protection agents. Its chlorinated aromatic structure contributes to the efficacy of herbicides and fungicides, addressing global challenges like pest resistance and food security. These keywords are highly relevant in agricultural research databases and AI-driven search queries.

For researchers sourcing CAS No. 898790-30-2, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) and ensure compliance with REACH and GMP standards. Discussions on chemical purity and batch-to-batch consistency dominate online platforms like ResearchGate and LinkedIn’s chemistry groups.

Future prospects for this compound include its potential role in material science, particularly in polymeric coatings and electronic materials. Innovations in catalysis may further streamline its synthesis, reducing costs and environmental impact—a priority for patent filings and R&D investments.